Cas no 219586-41-1 ((±)-1-Phenylethanol-d10)

(±)-1-Phenylethanol-d10 Properties

Names and Identifiers

• Benzene-d5-methan-d-ol-d,a-(methyl-d3)- (9CI)
• (+/-)-1-Phenylethanol-d10
• D99690
• 1-(~2~H_5_)Phenyl(~2~H_4_)ethan-1-(~2~H)ol
• 1-Phenylethanol-d10, 98 atom % D
• 1, 2, 3, 4, 5-pentadeuterio-6-(1, 2, 2, 2-tetradeuterio-1-deuteriooxyethyl)benzene
• DTXSID50679846
• 1,2,3,4,5-pentadeuterio-6-(1,2,2,2-tetradeuterio-1-deuteriooxyethyl)benzene
• 1-Phenylethanol-d10
• 219586-41-1
• +Expand

• InChIKey： WAPNOHKVXSQRPX-NGOYZNFYSA-N
• Inchi： InChI=1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/i1D3,2D,3D,4D,5D,6D,7D,9D
• SMILES： [2H]OC(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 132.135932398g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 132.135932398g/mol
• Heavy Atom Count: 9
• Complexity: 74.6
• Isotope Atom Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 204 °C745 mm Hg(lit.)
• Melting Point: 19-20 °C(lit.)
• Flash Point: 86 °C
• Density: 1.094 g/mL at 25 °C